Phenyl {[(cyanomethyl)amino]methyl}phosphonate

• CAS No.: 65973-68-4
• Molecular Formula: C9H10N2O3P-
• Molecular Weight: 225.16 g/mol
• IUPAC Name: (cyanomethylamino)methyl-phenoxyphosphinate
• InChI: InChI=1S/C9H11N2O3P/c10-6-7-11-8-15(12,13)14-9-4-2-1-3-5-9/h1-5,11H,7-8H2,(H,12,13)/p-1
• InChI Key: AVJHNUSILDQPKS-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)OP(=O)(CNCC#N)[O-]

Description

Phenyl {[(cyanomethyl)amino]methyl}phosphonate is an organophosphorus compound characterized by the presence of a phenyl group, a cyanomethylamino group, and a phosphonate group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of phenyl {[(cyanomethyl)amino]methyl}phosphonate typically involves the reaction of phenylphosphonic dichloride with cyanomethylamine under controlled conditions. The reaction is carried out in an inert atmosphere to prevent unwanted side reactions. The general reaction scheme is as follows:

$$\text{PhP(O)Cl}_2 + \text{H}_2NCH_2CN \rightarrow \$$PhP(O)Cl2​+H2​NCH2​CN→